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The following data is sourced from a 2018 study that developed and validated seven bioanalytical methods

for lenvatinib in human plasma across five laboratories. The goal was to ensure that data from global clinical

trials could be reliably compared [1].

Table 1: Method Validation Parameters and Acceptance Criteria

Validation
Parameter

Description & Results

Objective To confirm that multiple Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) methods for lenvatinib produced comparable results

across labs for clinical sample analysis [1].

Methods Developed 7 distinct LC-MS/MS methods across 5 laboratories [1].

Sample Matrix Human plasma [1].

Key Sample
Preparation
Techniques

Protein precipitation, Liquid-liquid extraction (LLE), Solid phase extraction

(SPE) [1].

Detection Method Multiple Reaction Monitoring (MRM) in positive ion electrospray mode [1].
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Validation
Parameter

Description & Results

Validation Outcome All methods were successfully validated, with parameters (e.g., accuracy,

precision) meeting pre-defined acceptance criteria per regulatory guidelines [1].

Cross-Validation
Results

Accuracy of Quality Control (QC) samples was within ±15.3%; percentage bias

for clinical study samples was within ±11.6%, confirming data comparability [1].

Table 2: Detailed Methodologies from Participating Laboratories This table outlines the specific

technical variations for each method (A through E3) used in the cross-validation study [1].

Lab &
Method

Assay Range &
Calibrators

Internal
Standard (IS)

Sample Extraction
(Volume)

Chromatography
Details

Lab A
(Method A)

0.1–500 ng/mL,
9 points

ER-227326
(structural

analog)

LLE by diethyl ether,
2.5 mL

RP-HPLC, Symmetry
Shield RP8 column

Lab B
(Method B)

0.25–250 ng/mL,

8 points

13C6 lenvatinib

(stable isotope)

Protein precipitation

by ACN-MeOH, 0.3
mL

RP-HPLC, Hypersil Gold

column

Lab C
(Method C)

0.25–250 ng/mL,
7 points

13C6 lenvatinib LLE by MTBE-IPA
with 0.1% AA, 0.75

mL

RP-HPLC, Synergi
Polar-RP column

Lab D
(Method D)

0.1–100 ng/mL,

8 points

ER-227326 LLE by diethyl ether,

1.5 mL

RP-HPLC, Symmetry

Shield RP8 column

Lab E
(Method
E1)

0.25–500 ng/mL,

7 points

ER-227326 SPE by HLB plate,

0.4 mL

RP-HPLC, Synergi

Polar-RP column

Lab E
(Method
E2)

0.25–250 ng/mL,
7 points

13C6 lenvatinib LLE by MTBE-IPA
with 0.1% AA, 0.75

mL

RP-HPLC, Synergi
Polar-RP column
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Lab &
Method

Assay Range &
Calibrators

Internal
Standard (IS)

Sample Extraction
(Volume)

Chromatography
Details

Lab E
(Method
E3)

0.25–250 ng/mL,

7 points

ER-227326 SPE by MCX plate,

0.4 mL

RP-HPLC, Luna C18(2)

column

Experimental Workflow Overview

The diagram below illustrates the general workflow for the method validation and cross-validation process

described in the study.

Method Development
(7 LC-MS/MS methods at 5 labs)

Initial Validation
(Per regulatory guidelines)

Cross-Validation Phase

Sample Analysis
(QC samples & clinical samples)

Data Comparison
(Accuracy and bias assessment)

Conclusion: Methods Comparable
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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